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Compound of Interest

Compound Name: alpha-D-Lyxofuranose

Cat. No.: B1666897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

alpha-D-Lyxofuranose, a pentose sugar of interest in various biochemical and pharmaceutical

applications. Due to the limited availability of direct quantitative solubility data for the isolated

alpha-D-Lyxofuranose form, this document leverages data from its parent sugar, D-Lyxose,

and its close epimer, D-Xylose, to provide a robust predictive assessment. The methodologies

for determining carbohydrate solubility are also detailed to empower researchers in their

specific applications.

Introduction to alpha-D-Lyxofuranose
alpha-D-Lyxofuranose is a specific anomer and ring form of the five-carbon aldose, D-Lyxose.

In solution, sugars like D-Lyxose exist in equilibrium between their open-chain and cyclic

furanose and pyranose forms. The solubility of the overall sugar is a reflection of the combined

solubilities of these interconverting isomers. Understanding the solubility of these compounds

is critical for a range of applications, including reaction chemistry, formulation development, and

in vitro biological assays.

Quantitative Solubility Data
Precise, experimentally determined solubility values for isolated alpha-D-Lyxofuranose are

not readily available in published literature. However, the solubility of D-Lyxose and its C2

epimer D-Xylose provide valuable insights. The following table summarizes the available
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quantitative data for these related compounds in various solvents. It is important to note that

the furanose form typically represents a fraction of the total sugar in solution.

Compound Solvent
Temperature
(°C)

Solubility Citation

D-Lyxose Water Not Specified 50 mg/mL [1]

D-Xylose Water 20
1 g in 0.8 mL

(~1250 mg/mL)
[2]

D-Xylose Water Not Specified 555.0 mg/mL [2]

D-(+)-Xylose Water Not Specified ≥51 mg/mL [3]

D-(+)-Xylose DMSO Not Specified ≥46 mg/mL [3]

D-Xylose Methanol 21.85 - 79.85
Varies with

temperature
[4]

D-Xylose
Methanol/Water

Mixes
21.85 - 79.85

Varies with

temperature and

water content

[4]

D-Xylose Hot Alcohol Not Specified Soluble [2]

D-(+)-Xylose Ethanol Not Specified Insoluble [3]

D-Xylose Pyridine Not Specified Soluble [2]

Note: The significant variation in reported aqueous solubility for D-Xylose may be attributable to

different experimental conditions and the presence of different anomers and ring forms at

equilibrium.

Experimental Protocols for Solubility Determination
The determination of carbohydrate solubility can be approached through several well-

established methods, ranging from qualitative assessments to rigorous quantitative analyses.

Qualitative Solubility Assessment
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A straightforward method to initially assess solubility involves the direct observation of the

dissolution of the carbohydrate in a given solvent.

Materials:

alpha-D-Lyxofuranose (or the carbohydrate of interest)

Selected solvents (e.g., deionized water, ethanol, methanol, DMSO, acetone)

Test tubes or small vials

Vortex mixer

Water bath (optional, for assessing temperature effects)

Procedure:

Add a small, pre-weighed amount of the carbohydrate (e.g., 1-5 mg) to a test tube.

Add a known volume of the solvent (e.g., 1 mL) to the test tube.

Vigorously agitate the mixture using a vortex mixer for a set period (e.g., 1-2 minutes).

Visually inspect the solution for any undissolved solid. The absence of visible particles

indicates solubility at that concentration.

If undissolved solid remains, the mixture can be gently heated in a water bath to assess the

effect of temperature on solubility.

Observations of "soluble," "sparingly soluble," or "insoluble" are recorded.

Quantitative Solubility Determination using High-
Performance Liquid Chromatography (HPLC)
For precise solubility measurements, a method involving the saturation of a solution followed by

quantification of the dissolved solute using HPLC is recommended.

Materials:
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alpha-D-Lyxofuranose

Selected solvents

Scintillation vials or similar small glass vials with screw caps

Thermostatically controlled shaker or incubator

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatograph (HPLC) with a suitable column for carbohydrate

analysis (e.g., an amino-based column) and a refractive index detector (RID) or evaporative

light scattering detector (ELSD).

Volumetric flasks and pipettes for standard preparation.

Procedure:

Sample Preparation: Add an excess amount of alpha-D-Lyxofuranose to a vial containing a

known volume of the solvent to create a saturated solution.

Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker set

to the desired temperature. Allow the samples to equilibrate for a sufficient time (e.g., 24-48

hours) to ensure saturation is reached.

Sample Clarification: After equilibration, allow the vials to stand undisturbed for a period to let

the excess solid settle. Carefully draw the supernatant using a syringe and filter it through a

syringe filter to remove any undissolved particles.

Dilution: Accurately dilute the filtered, saturated solution with the mobile phase to a

concentration that falls within the calibration range of the HPLC method.

HPLC Analysis: Inject the diluted sample onto the HPLC system and quantify the

concentration of alpha-D-Lyxofuranose by comparing the peak area to a calibration curve

prepared from standards of known concentrations.

Calculation: The solubility is calculated by multiplying the concentration determined by HPLC

by the dilution factor.
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Visualizing the Experimental Workflow
The following diagram illustrates a generalized workflow for the quantitative determination of

carbohydrate solubility.
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Caption: Workflow for Quantitative Solubility Determination.
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Conclusion
While direct quantitative solubility data for alpha-D-Lyxofuranose remains elusive, the

information available for D-Lyxose and D-Xylose provides a strong foundation for estimating its

behavior in common laboratory solvents. For researchers and drug development professionals

requiring precise solubility values, the experimental protocols outlined in this guide offer a clear

path to obtaining this critical data. The provided workflow visualization further clarifies the

necessary steps for accurate and reproducible solubility determination. As research into rare

sugars like alpha-D-Lyxofuranose progresses, it is anticipated that more specific

physicochemical data will become available, further aiding in its application across various

scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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